Three-component difluoroalkylamination of alkenes mediated by photoredox and iron cooperative catalysis†

Organic & Biomolecular Chemistry Pub Date: 2019-09-09 DOI: 10.1039/C9OB01815H

Abstract

A three-component difluoroalkylamination of alkenes with BrCF2CO2Et and amines mediated by visible-light photoredox and iron cooperative catalysis is described. Electron rich, electron poor, and internal styrenes are all tolerated giving the desired products in good yields. The Csp3–Csp3 and Csp3–N bonds are simultaneously formed under mild conditions. A radical pathway is proposed by experimental studies.

Graphical abstract: Three-component difluoroalkylamination of alkenes mediated by photoredox and iron cooperative catalysis
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